Cas no 1251558-49-2 (N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)pyrimidine-2-carboxamide)

• Product Name: N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)pyrimidine-2-carboxamide
• CAS No: 1251558-49-2
• MF: C₁₈H₁₄N₈O
• MW: 358.356761455536
• CID: 6072555
• PubChem ID: 52416990
• Update Time: 2025-10-29

N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)pyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)pyrimidine-2-carboxamide
• VU0526579-1
• F5865-0269
• AKOS024525789
• N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)pyrimidine-2-carboxamide
• N-[4-[(6-pyrazol-1-ylpyridazin-3-yl)amino]phenyl]pyrimidine-2-carboxamide
• N-(4-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)pyrimidine-2-carboxamide
• 1251558-49-2

• Inchi： 1S/C18H14N8O/c27-18(17-19-9-1-10-20-17)23-14-5-3-13(4-6-14)22-15-7-8-16(25-24-15)26-12-2-11-21-26/h1-12H,(H,22,24)(H,23,27)
• InChI Key： RABKBKDOIBYKFD-UHFFFAOYSA-N
• SMILES： O=C(C1N=CC=CN=1)NC1C=CC(=CC=1)NC1=CC=C(N=N1)N1C=CC=N1

Computed Properties

• Exact Mass: 358.12905710g/mol
• Monoisotopic Mass: 358.12905710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)pyrimidine-2-carboxamide

Professional Introduction to N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)pyrimidine-2-carboxamide and CAS No. 1251558-49-2

N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)pyrimidine-2-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number 1251558-49-2, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this compound, featuring a pyrimidine core linked to various aromatic and heterocyclic units, makes it a subject of intense study for its pharmacological properties.

The molecular framework of N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)pyrimidine-2-carboxamide incorporates several key functional groups that contribute to its unique chemical and biological characteristics. The presence of a pyridazine ring substituted with a 1H-pyrazole moiety at the 6-position, and an amino group linked to a phenyl ring at the 4-position, creates a complex interplay of electronic and steric effects. These structural features are critical in determining the compound's interaction with biological targets, particularly enzymes and receptors involved in various disease pathways.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in drug discovery. The combination of a pyrimidine core with heterocyclic substitutions has been shown to enhance binding affinity and selectivity towards specific biological targets. In particular, studies have demonstrated that derivatives of this class exhibit promising activity against enzymes implicated in cancer progression, inflammation, and infectious diseases. The structural diversity offered by N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)pyrimidine-2-carboxamide makes it a valuable scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential to modulate key signaling pathways relevant to human health. The pyrimidine moiety is known to interact with nucleic acid bases, while the pyridazine and pyrazole rings contribute additional binding pockets for target proteins. This dual functionality allows the compound to engage multiple sites on a biological target, potentially leading to synergistic effects that enhance therapeutic outcomes. Moreover, the phenyl ring at the 4-position provides a platform for further chemical modifications, enabling researchers to fine-tune properties such as solubility, bioavailability, and metabolic stability.

In vitro studies have begun to unravel the pharmacological profile of N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)pyrimidine-2-carboxamide. Initial experiments have shown that this compound exhibits inhibitory activity against several enzymes involved in disease processes. For instance, preliminary data suggest that it may interfere with kinases and phosphodiesterases, which are often dysregulated in cancer cells. Additionally, its ability to interact with transcription factors has been observed, indicating potential applications in regulating gene expression.

The synthesis of N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)pyrimidine-2-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Key steps include condensation reactions between pyridazine derivatives and 1H-pyrazole compounds, followed by functional group transformations to introduce the phenyl ring at the appropriate position. Advances in catalytic methods have further streamlined this synthesis, making it more efficient and scalable for large-scale production.

The pharmacokinetic properties of this compound are also under investigation. Preliminary pharmacokinetic studies indicate that N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)pyrimidine-2-carboxamide exhibits moderate oral bioavailability and reasonable tissue distribution. These findings are crucial for assessing its potential as a drug candidate, as they provide insights into how the compound will behave within the body after administration. Further studies are needed to optimize its pharmacokinetic profile through structural modifications.

The impact of computational chemistry on the development of N-(4-{6-(1H-pyrazol-1-yl)pyridazin-3-ylamino}phenyl)pyrimidine-2-carboxamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound will interact with biological targets at the atomic level. By simulating these interactions computationally, researchers can gain valuable insights into binding affinities, enzyme kinetics, and potential side effects before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process.

Future directions for research on N-(4-{6-(1H-pyrazol-1-yloxy)-substituted pyridazine derivatives include exploring its efficacy in animal models of human diseases. Preclinical studies will be essential for validating its therapeutic potential and identifying any adverse effects associated with long-term use. Additionally, investigating new synthetic routes could lead to more cost-effective production methods, making this compound more accessible for clinical trials.

The versatility of N-(4-{6-(1H-pyrazol-l-amino)-substituted pyridazine derivatives as a drug scaffold is evident from its broad spectrum of activities observed so far. Researchers are optimistic about its potential applications in treating various conditions ranging from oncology to neurodegenerative diseases. As our understanding of biological pathways continues to expand, so too will our ability to design molecules like N-(4-{6-(1H-pyrazol-l-amino)-substituted pyridazine derivatives that can modulate these pathways effectively.